N-Desmethyl (E)-α-Hydroxy Tamoxifen
N-Desmethyl (E)-α-Hydroxy Tamoxifen
Alpha-Hydroxy-N-desmethyltamoxifen belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Alpha-Hydroxy-N-desmethyltamoxifen is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Hydroxy-N-desmethyltamoxifen has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Alpha-hydroxy-N-desmethyltamoxifen is primarily located in the membrane (predicted from logP).
Alpha-Hydroxy-N-desmethyltamoxifen is a stilbenoid.
Alpha-Hydroxy-N-desmethyltamoxifen is a stilbenoid.
Brand Name:
Vulcanchem
CAS No.:
162070-61-3
VCID:
VC0132201
InChI:
InChI=1S/C25H27NO2/c1-19(27)24(20-9-5-3-6-10-20)25(21-11-7-4-8-12-21)22-13-15-23(16-14-22)28-18-17-26-2/h3-16,19,26-27H,17-18H2,1-2H3/b25-24-
SMILES:
CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3)O
Molecular Formula:
C25H27NO2
Molecular Weight:
373.5 g/mol
N-Desmethyl (E)-α-Hydroxy Tamoxifen
CAS No.: 162070-61-3
Reference Standards
VCID: VC0132201
Molecular Formula: C25H27NO2
Molecular Weight: 373.5 g/mol
CAS No. | 162070-61-3 |
---|---|
Product Name | N-Desmethyl (E)-α-Hydroxy Tamoxifen |
Molecular Formula | C25H27NO2 |
Molecular Weight | 373.5 g/mol |
IUPAC Name | (E)-4-[4-[2-(methylamino)ethoxy]phenyl]-3,4-diphenylbut-3-en-2-ol |
Standard InChI | InChI=1S/C25H27NO2/c1-19(27)24(20-9-5-3-6-10-20)25(21-11-7-4-8-12-21)22-13-15-23(16-14-22)28-18-17-26-2/h3-16,19,26-27H,17-18H2,1-2H3/b25-24- |
Standard InChIKey | GREXPZNIZPCGIV-IZHYLOQSSA-N |
Isomeric SMILES | CC(/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCNC)/C3=CC=CC=C3)O |
SMILES | CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3)O |
Canonical SMILES | CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3)O |
Description | Alpha-Hydroxy-N-desmethyltamoxifen belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Alpha-Hydroxy-N-desmethyltamoxifen is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Hydroxy-N-desmethyltamoxifen has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Alpha-hydroxy-N-desmethyltamoxifen is primarily located in the membrane (predicted from logP). Alpha-Hydroxy-N-desmethyltamoxifen is a stilbenoid. |
Synonyms | (βE)-α-Methyl-β-[[4-[2-(methylamino)ethoxy]phenyl]phenylmethylene]benzeneethanol; (E)-α-Methyl-β-[[4-[2-(methylamino)ethoxy]phenyl]phenylmethylene]benzeneethanol; |
PubChem Compound | 10474509 |
Last Modified | Nov 11 2021 |
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